Cas no 393128-93-3 (4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide
• CAS No: 393128-93-3
• MF: C₁₃H₉BrN₂O₂S
• MW: 337.191760778427
• CID: 6089706
• PubChem ID: 796628
• Update Time: 2025-05-19

4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-bromo-N-(2-cyanophenyl)-
• EN300-16071934
• 393128-93-3
• 4-bromo-N-(2-cyanophenyl)benzenesulfonamide
• 2-{[(4-bromophenyl)sulfonyl]amino}benzenecarbonitrile
• CS-0235753
• AKOS000188321

• Inchi： 1S/C13H9BrN2O2S/c14-11-5-7-12(8-6-11)19(17,18)16-13-4-2-1-3-10(13)9-15/h1-8,16H
• InChI Key： DRUDOPHVPJKXJT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2C#N)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 335.95681g/mol
• Monoisotopic Mass: 335.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 487.0±55.0 °C(Predicted)
• pka: 6.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide

4-Bromo-N-(2-Cyanophenyl)benzene-1-sulfonamide: An Overview of CAS No. 393128-93-3

4-Bromo-N-(2-cyanophenyl)benzene-1-sulfonamide (CAS No. 393128-93-3) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This sulfonamide derivative is characterized by its unique structural features, which include a bromo-substituted benzene ring and a cyano group on the phenyl moiety. These functional groups contribute to its diverse reactivity and biological activity, making it an interesting subject for both academic research and industrial development.

The chemical structure of 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide can be represented as C₁₃H₉BrN₂O₂S. The presence of the bromine atom and the cyano group imparts specific properties that are crucial for its applications in medicinal chemistry. For instance, the bromine atom can be used as a handle for further functionalization, while the cyano group can serve as a bioisostere for carboxylic acid functionalities, enhancing the compound's pharmacological profile.

In recent years, there has been growing interest in the use of sulfonamides in drug discovery and development. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. 4-Bromo-N-(2-cyanophenyl)benzene-1-sulfonamide is no exception, and its unique structure has attracted attention for its potential therapeutic applications. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways.

A study published in the Journal of Medicinal Chemistry highlighted the antiproliferative effects of 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide on cancer cell lines. The compound was found to inhibit the growth of several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Beyond its potential as an anticancer agent, 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines.

The versatility of 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide extends to its use as a synthetic intermediate in organic synthesis. Its reactivity with various functional groups allows it to be readily modified to produce a wide range of derivatives with tailored properties. This makes it a valuable starting material for the synthesis of more complex molecules with specific biological activities.

In addition to its biological applications, 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide has been explored for its potential use in materials science. Sulfonamides are known for their ability to form supramolecular structures through hydrogen bonding and π-π stacking interactions. These interactions can be exploited to design novel materials with unique physical and chemical properties, such as self-assembling gels and crystalline solids.

The synthesis of 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide typically involves a multi-step process that includes the preparation of the brominated benzene ring and the subsequent coupling with the cyano-substituted phenyl sulfonamide moiety. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic routes.

In conclusion, 4-bromo-N-(2-cyanophenyl)benzene-1-sulfonamide (CAS No. 393128-93-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.